N-[3-(4-methyl-1,3-thiazol-2-yl)propyl]-3-piperidin-3-ylbenzamide

• IUPAC Name: N-[3-(4-methyl-1,3-thiazol-2-yl)propyl]-3-piperidin-3-ylbenzamide
• InChI: InChI=1S/C19H25N3OS/c1-14-13-24-18(22-14)8-4-10-21-19(23)16-6-2-5-15(11-16)17-7-3-9-20-12-17/h2,5-6,11,13,17,20H,3-4,7-10,12H2,1H3,(H,21,23)
• InChI Key: GJKFCSIONWTRTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)CCCNC(=O)C2=CC=CC(=C2)C3CCCNC3
• Molecular Formula: C19H25N3OS
• Molecular Weight: 343.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to N-[3-(4-methyl-1,3-thiazol-2-yl)propyl]-3-piperidin-3-ylbenzamide typically involves the formation of 1,3-thiazole derivatives, which can be achieved through reactions such as the treatment of thiosemicarbazide with hydrazonoyl chlorides. For example, Abdel‐Aziz et al. (2009) described the synthesis of piperidine-based 1,3-thiazole derivatives showing significant anti-arrhythmic activity, highlighting the potential pharmacological importance of such compounds (Abdel‐Aziz, Abdel-Wahab, El-Sharief, & Abdulla, 2009).

Molecular Structure Analysis

The molecular structure of related compounds often features a piperidine ring, which can adopt various conformations depending on its substitutions and interactions with other parts of the molecule. For instance, Ganesan et al. (2013) studied a compound where the piperidine ring adopts a distorted boat conformation, suggesting that similar structural features might be expected in N-[3-(4-methyl-1,3-thiazol-2-yl)propyl]-3-piperidin-3-ylbenzamide (Ganesan, Sugumar, Ananthan, & Ponnuswamy, 2013).

Chemical Reactions and Properties

The chemical reactivity of such compounds can vary widely based on the functional groups present. For example, the presence of a thiazole ring can impart certain nucleophilic characteristics, allowing for further functionalization. Lamphon et al. (2004) explored the condensation of thiazolinone with benzaldehydes, leading to various derivatives, indicating the versatile chemistry these compounds can undergo (Lamphon, El-Gaby, Khafagy, El-Hag Ali, El-Maghraby, Eyada, & Helal, 2004).

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Thiazole derivatives have been found to have a wide range of biological activities, including antimicrobial, antifungal, antiviral, and anticancer effects.

Future Directions

Given the wide range of biological activities of thiazole derivatives, there is significant potential for the development of new drugs based on this scaffold. Future research could focus on synthesizing new derivatives and testing their biological activity.